2-[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]-N-(4-nitrophenyl)hydrazinecarboxamide

• IUPAC Name: 1-[(4-iodo-1-methylpyrazole-3-carbonyl)amino]-3-(4-nitrophenyl)urea
• InChI: InChI=1S/C12H11IN6O4/c1-18-6-9(13)10(17-18)11(20)15-16-12(21)14-7-2-4-8(5-3-7)19(22)23/h2-6H,1H3,(H,15,20)(H2,14,16,21)
• InChI Key: QMMXTUKEHCSXPW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)NNC(=O)NC2=CC=C(C=C2)[N+](=O)[O-])I
• Molecular Formula: C12H11IN6O4
• Molecular Weight: 430.16 g/mol

Description

The compound “2-[(4-iodo-1-methyl-1H-pyrazol-3-yl)carbonyl]-N-(4-nitrophenyl)hydrazinecarboxamide” is a complex organic molecule that contains several functional groups, including a pyrazole ring, a nitrophenyl group, and a hydrazinecarboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement and connectivity of its atoms. The pyrazole ring, being a heterocyclic aromatic ring, would contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the iodo group could potentially undergo substitution reactions, while the nitrophenyl group could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure and functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it might interact with biological targets in the body to exert its effects.

Safety and Hazards

Like all chemicals, this compound should be handled with care to avoid exposure and potential harm. It’s important to use appropriate personal protective equipment and follow safety protocols when handling this compound.

Future Directions

The future research directions for this compound could include exploring its potential uses, optimizing its synthesis, studying its reactivity, and investigating its mechanism of action.